Cas no 66709-41-9 (Cyclopentanecarboxylicacid, 3-bromo-1-methyl-2-oxo-, ethyl ester)

• Product Name: Cyclopentanecarboxylicacid, 3-bromo-1-methyl-2-oxo-, ethyl ester
• CAS No: 66709-41-9
• MF: C₉H₁₃BrO₃
• MW: 249.101722478867
• CID: 519942
• PubChem ID: 274455
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 3-bromo-1-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-bromo-1-methyl-2-oxo-, ethyl ester
• ethyl 3-bromo-1-methyl-2-oxocyclopentane-1-carboxylate
• 3-Brom-1-methyl-2-oxo-cyclopentancarbonsaeure-aethylester
• 3-bromo-1-methyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
• 5-Brom-2-aethoxycarbonyl-2-methyl-cyclopentan-1-on
• ethyl 3-bromo-1-methyl-2-oxocyclopentanecarboxylate
• NSC-120503
• 66709-41-9
• NSC120503
• DTXSID40298085

• Inchi： 1S/C9H13BrO3/c1-3-13-8(12)9(2)5-4-6(10)7(9)11/h6H,3-5H2,1-2H3
• InChI Key： MPCAUOHTARGQIA-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(=O)OCC)(C)CC1)=O

Computed Properties

• Exact Mass: 248.00500
• Monoisotopic Mass: 248.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.68220